3-(3,4-dimethyl-benzoyl)-6-fluoro-1H-quinolin-4-one

• Molecular Formula: C18H14FNO2
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 3-(3,4-dimethylbenzoyl)-6-fluoro-1H-quinolin-4-one
• InChI: InChI=1S/C18H14FNO2/c1-10-3-4-12(7-11(10)2)17(21)15-9-20-16-6-5-13(19)8-14(16)18(15)22/h3-9H,1-2H3,(H,20,22)
• InChI Key: JITAVGPABYPNCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CNC3=C(C2=O)C=C(C=C3)F)C

Description

3-(3,4-dimethyl-benzoyl)-6-fluoro-1H-quinolin-4-one is a useful research compound. Its molecular formula is C18H14FNO2 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.691 g (2.11 mmol) of 2-(3,4-Dimethyl-benzoyl)-3-(4-fluoro-phenylamino)-acrylic acid methyl ester 2g was dissolved in 30 mL of diphenyl ether and the resultant solution was heated at 250° C. After 2.5 h the solution was cooled to room temperature and diluted with 50 mL of hexane. The crude product precipitated out of solution and was isolated by filtration. The crude product was further washed with hexane to yield 0.412 g of 3-(3,4-dimethyl-benzoyl)-6-fluoro-1H-quinolin-4-one 3j as a brown solid.